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Compound of Interest

Compound Name: 3-(Bromomethyl)nonane

Cat. No.: B15311832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-
(Bromomethyl)nonane (CAS No. 25234-28-0). The information herein is compiled from

available safety data for structurally similar compounds and general knowledge of alkyl

bromides. It is imperative to obtain and review the specific Safety Data Sheet (SDS) from your

supplier before commencing any work with this chemical.

Compound Information and Properties
3-(Bromomethyl)nonane is a brominated alkane used in organic synthesis. While a

comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound is not

readily accessible, data for analogous compounds and general chemical principles indicate its

physical and chemical properties.

Table 1: Physical and Chemical Properties of 3-(Bromomethyl)nonane
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Property Value

CAS Number 25234-28-0

Molecular Formula C₁₀H₂₁Br

Molecular Weight 221.18 g/mol

Appearance Likely a clear, colorless to light yellow liquid

Boiling Point Data not available

Flash Point Likely combustible

Solubility Insoluble in water; Soluble in organic solvents

Hazard Identification and GHS Classification
Based on data for similar alkyl bromides, 3-(Bromomethyl)nonane is anticipated to be

classified with the following hazards under the Globally Harmonized System (GHS). The

exclamation mark pictogram is the most likely associated symbol, indicating potential irritation

and other hazards.

Signal Word:Warning

Table 2: Anticipated GHS Hazard and Precautionary Statements
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GHS Classification Code Statement

Hazard Statements H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.
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P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 3-(Bromomethyl)nonane to

determine the appropriate level of PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for tears

or holes before and after use.

Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are

mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an organic

vapor cartridge may be necessary.

Safe Handling Procedures
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Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Have all necessary equipment and reagents readily available.

Ensure an eyewash station and safety shower are accessible and unobstructed.

Have appropriate spill cleanup materials on hand.

Handling:

Handle 3-(Bromomethyl)nonane exclusively within a chemical fume hood.

Avoid direct contact with skin and eyes.

Avoid inhalation of vapors.

Use the smallest quantity of the chemical necessary for the experiment.

Ground and bond containers when transferring material to prevent static discharge.

Use spark-proof tools and explosion-proof equipment if large quantities are being handled.

Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Decontaminate all work surfaces and equipment after use.

Dispose of contaminated waste in a designated, labeled hazardous waste container.

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.
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Store away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly labeled with the identity of the chemical and its hazards.

Store in a locked cabinet or other secure location to prevent unauthorized access.

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If

they feel unwell, seek medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

soap and water. If skin irritation occurs, get medical advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Accidental Release Measures
Small Spills (in a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).

Place the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the area immediately.

Alert others in the vicinity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15311832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If safe to do so, turn off all ignition sources.

Contact your institution's emergency response team.

Do not re-enter the area until it has been declared safe by trained personnel.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The compound may produce toxic and irritating fumes, including hydrogen

bromide and carbon oxides, upon combustion. Vapors may be heavier than air and can

travel to a source of ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Visual Protocols
The following diagrams illustrate the logical workflows for handling and emergency response.
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Receive Chemical

Verify Integrity of Container

Store in Designated Location
(Cool, Dry, Ventilated, Secure)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Before Use

Work in Chemical Fume Hood

Handle with Care
(Avoid Inhalation/Contact)

Dispose of Waste in
Designated Container

Decontaminate Work Area
and Equipment

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-(Bromomethyl)nonane.
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Spill or Exposure Occurs

Assess Severity

Small Spill in Hood

Minor

Large Spill / Outside Hood

Major

Personal Exposure

Contact

Absorb with Inert Material Evacuate Area Administer First Aid
(See Section 4.1)
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Hazardous Waste

Clean Spill Area

Alert Others & Call for Help Seek Medical Attention
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Caption: Emergency response protocol for 3-(Bromomethyl)nonane incidents.

To cite this document: BenchChem. [Safe Handling and Storage of 3-(Bromomethyl)nonane:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15311832#safe-handling-and-storage-procedures-
for-3-bromomethyl-nonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15311832?utm_src=pdf-body-img
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/product/b15311832#safe-handling-and-storage-procedures-for-3-bromomethyl-nonane
https://www.benchchem.com/product/b15311832#safe-handling-and-storage-procedures-for-3-bromomethyl-nonane
https://www.benchchem.com/product/b15311832#safe-handling-and-storage-procedures-for-3-bromomethyl-nonane
https://www.benchchem.com/product/b15311832#safe-handling-and-storage-procedures-for-3-bromomethyl-nonane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15311832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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